Cas no 1031638-46-6 (5-[1-(4-chlorophenyl)sulfonylpiperidin-3-yl]-3-phenyl-1,2,4-oxadiazole)

• Product Name: 5-[1-(4-chlorophenyl)sulfonylpiperidin-3-yl]-3-phenyl-1,2,4-oxadiazole
• CAS No: 1031638-46-6
• MF: C₁₉H₁₈ClN₃O₃S
• MW: 403.882522106171
• CID: 5383172
• Update Time: 2025-06-11

5-[1-(4-chlorophenyl)sulfonylpiperidin-3-yl]-3-phenyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-[1-(4-chlorophenyl)sulfonylpiperidin-3-yl]-3-phenyl-1,2,4-oxadiazole

• Inchi： 1S/C19H18ClN3O3S/c20-16-8-10-17(11-9-16)27(24,25)23-12-4-7-15(13-23)19-21-18(22-26-19)14-5-2-1-3-6-14/h1-3,5-6,8-11,15H,4,7,12-13H2
• InChI Key： PFIOOWHVTJDTOF-UHFFFAOYSA-N
• SMILES： O1C(C2CCCN(S(C3=CC=C(Cl)C=C3)(=O)=O)C2)=NC(C2=CC=CC=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-[1-(4-chlorophenyl)sulfonylpiperidin-3-yl]-3-phenyl-1,2,4-oxadiazole

Introduction to 5-[1-(4-chlorophenyl)sulfonylpiperidin-3-yl]-3-phenyl-1,2,4-oxadiazole (CAS No. 1031638-46-6)

5-[1-(4-chlorophenylsulfonylpiperidin-3-yl)]-3-phenyl-1,2,4-oxadiazole is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention for its potential applications in drug discovery and development. This compound, identified by its CAS number CAS No. 1031638-46-6, belongs to a class of heterocyclic molecules that have been extensively studied for their pharmacological properties.

The molecular structure of 5-[1-(4-chlorophenyl)sulfonylpiperidin-3-yl)]-3-phenyl-1,2,4-oxadiazole incorporates several key functional groups, including a sulfonyl group and a piperidine ring, which are known to contribute to its biological activity. The presence of these groups makes it a promising candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the synthesis and characterization of oxadiazole derivatives due to their diverse biological activities. Oxadiazoles are particularly noted for their antimicrobial, anti-inflammatory, and anticancer properties. The compound in question, 5-[1-(4-chlorophenyl)sulfonylpiperidin-3-yl)]-3-phenyl-1,2,4-oxadiazole, has been the subject of several studies aimed at elucidating its mechanism of action and potential therapeutic applications.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a selective manner. The sulfonyl group and the piperidine ring are critical for its binding affinity and specificity. These features have led researchers to explore its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For instance, studies have suggested that this compound may exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression.

The phenyl group in the molecular structure also contributes to the compound's overall pharmacological profile. Phenyl-containing compounds are well-documented for their ability to modulate biological processes through interactions with proteins and nucleic acids. In the context of 5-[1-(4-chlorophenyl)sulfonylpiperidin-3-yl)]-3-phenyl-1,2,4-oxadiazole, the phenyl ring may play a role in enhancing binding affinity and stability when interacting with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of this compound with biological targets with greater accuracy. Molecular docking studies have been particularly useful in identifying potential binding sites on proteins relevant to various diseases. These studies have provided valuable insights into how 5-[1-(4-chlorophenyl)sulfonylpiperidin-3-yl)]-3-phenyl-1,2,4-oxadiazole may exert its pharmacological effects.

In addition to computational studies, experimental investigations have also been conducted to validate these predictions. In vitro assays have been designed to assess the biological activity of this compound against various targets. These assays have revealed promising results, indicating that 5-[1-(4-chlorophenyl)sulfonylpiperidin-3-yl)])-3-phenoxy)-N-methylbenzamide may indeed exhibit therapeutic potential.

The synthesis of this compound has also been optimized to improve yield and purity. Advances in synthetic methodologies have allowed chemists to construct complex molecular frameworks with high precision. These improvements have not only facilitated the production of larger quantities of the compound but also enabled modifications to its structure for further exploration of its pharmacological properties.

The potential applications of 5-[1-(4-chlorophenyl)sulfonylpiperidin]-3-phenoxy)-N-methylbenzamide are vast and varied. Given its structural features and observed biological activity, it is being considered for use in the treatment of various conditions, including cancer, inflammation, and infectious diseases. The ability of this compound to interact selectively with biological targets makes it an attractive candidate for drug development.

As research continues to uncover new insights into the pharmacological properties of oxadiazole derivatives like 5-[1-(4-chlorophenyl)sulfonylpiperidin]-3-phenoxy)-N-methylbenzamide), it is likely that additional therapeutic applications will be identified. The combination of computational studies and experimental investigations will continue to drive progress in understanding how this compound functions at a molecular level.

In conclusion, 5-[1-(4-chlorophenylsulfonylpiperidin-3-yL)]-phenoxy-N-methylN,N-dimethylaniline (CAS No. CAS No. 1031638-46--6) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and observed biological activity make it an attractive candidate for further investigation and development into novel therapeutic agents.